Cas no 1021079-28-6 (N-[(furan-2-yl)methyl]-2-(thiophene-2-sulfonyl)acetamide)
N-[(furan-2-yl)methyl]-2-(thiophene-2-sulfonyl)acetamide Chemical and Physical Properties
Names and Identifiers
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- N-(furan-2-ylmethyl)-2-thiophen-2-ylsulfonylacetamide
- N-[(furan-2-yl)methyl]-2-(thiophene-2-sulfonyl)acetamide
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- Inchi: 1S/C11H11NO4S2/c13-10(12-7-9-3-1-5-16-9)8-18(14,15)11-4-2-6-17-11/h1-6H,7-8H2,(H,12,13)
- InChI Key: BFYWLLFYXIRPGF-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CO1)(=O)CS(C1SC=CC=1)(=O)=O
N-[(furan-2-yl)methyl]-2-(thiophene-2-sulfonyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2986-0036-2μmol |
N-[(furan-2-yl)methyl]-2-(thiophene-2-sulfonyl)acetamide |
1021079-28-6 | 90%+ | 2μl |
$57.0 | 2023-04-28 | |
| Life Chemicals | F2986-0036-5μmol |
N-[(furan-2-yl)methyl]-2-(thiophene-2-sulfonyl)acetamide |
1021079-28-6 | 90%+ | 5μl |
$63.0 | 2023-04-28 | |
| Life Chemicals | F2986-0036-10μmol |
N-[(furan-2-yl)methyl]-2-(thiophene-2-sulfonyl)acetamide |
1021079-28-6 | 90%+ | 10μl |
$69.0 | 2023-04-28 | |
| Life Chemicals | F2986-0036-20μmol |
N-[(furan-2-yl)methyl]-2-(thiophene-2-sulfonyl)acetamide |
1021079-28-6 | 90%+ | 20μl |
$79.0 | 2023-04-28 | |
| Life Chemicals | F2986-0036-1mg |
N-[(furan-2-yl)methyl]-2-(thiophene-2-sulfonyl)acetamide |
1021079-28-6 | 90%+ | 1mg |
$54.0 | 2023-04-28 | |
| Life Chemicals | F2986-0036-2mg |
N-[(furan-2-yl)methyl]-2-(thiophene-2-sulfonyl)acetamide |
1021079-28-6 | 90%+ | 2mg |
$59.0 | 2023-04-28 | |
| Life Chemicals | F2986-0036-3mg |
N-[(furan-2-yl)methyl]-2-(thiophene-2-sulfonyl)acetamide |
1021079-28-6 | 90%+ | 3mg |
$63.0 | 2023-04-28 | |
| Life Chemicals | F2986-0036-4mg |
N-[(furan-2-yl)methyl]-2-(thiophene-2-sulfonyl)acetamide |
1021079-28-6 | 90%+ | 4mg |
$66.0 | 2023-04-28 | |
| Life Chemicals | F2986-0036-5mg |
N-[(furan-2-yl)methyl]-2-(thiophene-2-sulfonyl)acetamide |
1021079-28-6 | 90%+ | 5mg |
$69.0 | 2023-04-28 | |
| Life Chemicals | F2986-0036-10mg |
N-[(furan-2-yl)methyl]-2-(thiophene-2-sulfonyl)acetamide |
1021079-28-6 | 90%+ | 10mg |
$79.0 | 2023-04-28 |
N-[(furan-2-yl)methyl]-2-(thiophene-2-sulfonyl)acetamide Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on N-[(furan-2-yl)methyl]-2-(thiophene-2-sulfonyl)acetamide
Recent Advances in the Study of N-[(furan-2-yl)methyl]-2-(thiophene-2-sulfonyl)acetamide (CAS: 1021079-28-6)
In recent years, the compound N-[(furan-2-yl)methyl]-2-(thiophene-2-sulfonyl)acetamide (CAS: 1021079-28-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
The compound, characterized by the presence of both furan and thiophene moieties, exhibits a diverse range of pharmacological properties. Recent studies have highlighted its role as a promising scaffold for the development of novel enzyme inhibitors, particularly targeting sulfotransferases and other sulfur-metabolizing enzymes. The structural uniqueness of this compound, with its sulfonylacetamide linkage, allows for versatile interactions with biological targets, making it a valuable candidate for further investigation.
A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of N-[(furan-2-yl)methyl]-2-(thiophene-2-sulfonyl)acetamide via a multi-step reaction sequence, starting from commercially available furan-2-carbaldehyde and thiophene-2-sulfonyl chloride. The researchers optimized the reaction conditions to achieve a high yield of 85%, with purity confirmed by HPLC and NMR spectroscopy. This synthetic route has been noted for its scalability, which is crucial for future industrial applications.
In terms of biological activity, preliminary in vitro assays have revealed that this compound exhibits moderate inhibitory effects against certain cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The mechanism of action appears to involve the disruption of cellular signaling pathways associated with cell proliferation and apoptosis. Further, molecular docking studies suggest that the compound binds to the active site of specific kinases, although the exact targets remain under investigation.
Another significant development is the exploration of N-[(furan-2-yl)methyl]-2-(thiophene-2-sulfonyl)acetamide as a potential anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound reduced the production of pro-inflammatory cytokines in macrophage cells, with an IC50 value of 12.5 μM. This finding opens new avenues for its use in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
Despite these promising results, challenges remain in the development of this compound. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently focusing on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.
In conclusion, N-[(furan-2-yl)methyl]-2-(thiophene-2-sulfonyl)acetamide (CAS: 1021079-28-6) represents a versatile and promising candidate in medicinal chemistry. Its unique structure and broad biological activity profile make it a valuable subject for ongoing research. Future studies should aim to elucidate its precise mechanisms of action, optimize its pharmacological properties, and explore its potential in clinical applications.
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